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Compound of Interest

Compound Name: Neopentyl glycol dimethacrylate

Cat. No.: B008435

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety protocols for Neopentyl Glycol Dimethacrylate (NPGDMA) is
paramount. This technical guide provides an in-depth overview of the NPGDMA Safety Data
Sheet (SDS), detailing essential safety information, handling precautions, and emergency
procedures.

Core Safety and Physical Properties

NPGDMA, also known as 2,2-dimethylpropane-1,3-diyl bis(2-methylacrylate), is a colorless
liquid utilized in the synthesis of polymer materials.[1] While it offers advantageous properties
such as good solubility in organic solvents and stability to light and oxygen, it also presents
potential hazards that necessitate careful handling.[1]

Below is a summary of the key quantitative safety and physical data for NPGDMA, compiled
from various sources.
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Property Value Source
Molecular Formula C13H2004 [1112][3]
Molecular Weight 240.3 g/mol [2][3]
Density 1.003 g/mL at 25 °C [3]
Boiling Point 87 °C at 0.6 mm Hg [3]
Flash Point >230 °F (>110 °C) [3]
Refractive Index n20/D 1.453 [3]
Viscosity 6.5 cP at 20 °C [3]

Hazard Identification and Precautionary Measures

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), NPGDMA is classified as causing skin and serious eye irritation.[4][5][6] It may also
cause an allergic skin reaction and respiratory irritation.[6][7]

Hazard Statements:

e H315: Causes skin irritation.[4][5][6]

e H317: May cause an allergic skin reaction.[7]
o H319: Causes serious eye irritation.[4][5][6]

e H335: May cause respiratory irritation.[6][7]
Precautionary Statements:

Users should wash hands and face thoroughly after handling, wear protective gloves and eye
protection, and avoid breathing mist, vapors, or spray.[4][5][6][7][8] Contaminated work clothing
should not be allowed out of the workplace.[7][8]

Experimental Protocols: Handling and Storage
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Safe Handling:

e Work in a well-ventilated area.[1][8]

» Avoid contact with skin, eyes, and clothing.[1][4][8]

o Wear suitable protective clothing, including gloves and eye/face protection.[1][4][8]
e Prevent the generation of vapor or mist.[4][5]

o Keep away from open flames, hot surfaces, and sources of ignition.[1][9]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[8]

Storage:

Store in a cool, dry, and well-ventilated place.[1][9]

Keep containers tightly closed.[5][9]

Store away from direct sunlight.[1]

Keep refrigerated to maintain product quality.[9]

Incompatible with strong oxidizing agents, peroxides, strong acids, and strong bases.[9]

Emergency Procedures

First-Aid Measures:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or
attention.[4][5]

o Skin Contact: Take off immediately all contaminated clothing and wash it before reuse.[4][8]
Wash skin with plenty of water.[4][5] If skin irritation or a rash occurs, get medical advice or
attention.[4][8]
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 Inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[5][6][7]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center
immediately.[9]

Accidental Release Measures:

In the event of a spill, collect the leaking liquid in sealable containers as far as possible. Absorb
the remaining liquid in sand or an inert absorbent and then store and dispose of it according to
local regulations.[8] Ensure adequate ventilation and wear a chemical protection suit.[3]

Visualizing Safety Protocols

To further clarify the necessary safety procedures, the following diagrams illustrate the logical
workflow for handling an NPGDMA spill and the required personal protective equipment.
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NPGDMA Spill Response
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Caption: Workflow for handling an NPGDMA spill.
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Required Personal Protective Equipment (PPE) for NPGDMA Handling

Respirator (if ventilation is inadequate
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(e.g., Nitrile, Neoprene)
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Caption: Personal Protective Equipment for handling NPGDMA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Handling of NPGDMA: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008435#npgdma-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.echemi.com/sds/neopentylglycoldiacrylate-pid_Seven15095.html
https://www.fishersci.com/store/msds?partNumber=AC165890025&countryCode=US&language=en
https://www.benchchem.com/product/b008435#npgdma-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b008435#npgdma-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b008435#npgdma-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b008435#npgdma-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008435?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

